Cas no 536708-46-0 (2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• CAS No: 536708-46-0
• MF: C₂₅H₂₆N₄O₄S
• MW: 478.563344478607
• CID: 6430297
• PubChem ID: 3605060
• Update Time: 2025-10-30

2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• 2-((3-(4-ethoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• 2-[[3-(4-ethoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• NCGC00135722-01
• AKOS002052703
• Oprea1_636852
• G856-1103
• CHEMBL1612564
• HMS1901D21
• 536708-46-0
• 2-{[3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide
• F0580-0599
• AKOS021630062
• Acetamide, 2-[[3-(4-ethoxyphenyl)-4,5-dihydro-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]-N-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C25H26N4O4S/c1-2-32-17-11-9-16(10-12-17)29-24(31)23-22(19-7-3-4-8-20(19)27-23)28-25(29)34-15-21(30)26-14-18-6-5-13-33-18/h3-4,7-12,18,27H,2,5-6,13-15H2,1H3,(H,26,30)
• InChI Key： YCHBILZYWIRXCP-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1N(C2=CC=C(OCC)C=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 478.16747650g/mol
• Monoisotopic Mass: 478.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

Comprehensive Overview of 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide (CAS No. 536708-46-0)

The compound 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide, with CAS No. 536708-46-0, represents a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its intricate structure combines a pyrimidoindole core with an ethoxyphenyl moiety and a tetrahydrofuran-derived side chain, making it a subject of interest for drug discovery and biochemical applications. Researchers are particularly intrigued by its potential as a modulator of enzymatic activity or as a scaffold for targeted therapies.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapeutics. The unique structural features of CAS No. 536708-46-0—such as its sulfanylacetamide linkage and oxolan-2-yl group—suggest possible interactions with proteins or receptors involved in cellular signaling pathways. This aligns with current trends in AI-driven drug design, where computational models predict compound efficacy before synthesis, reducing development timelines.

From a synthetic chemistry perspective, the preparation of 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide involves multi-step organic transformations, including cyclocondensation and nucleophilic substitution reactions. The 4-ethoxyphenyl substituent enhances the compound's lipophilicity, potentially improving membrane permeability—a critical factor for bioavailability in drug candidates. Such properties are frequently explored in forums discussing ADME (Absorption, Distribution, Metabolism, Excretion) optimization, a hot topic in pharmacokinetics.

The pyrimido[5,4-b]indole scaffold itself is a privileged structure in medicinal chemistry, often associated with kinase inhibition and anti-inflammatory effects. This has led to speculation about the compound's applicability in treating chronic diseases, though rigorous clinical validation is required. Online searches for "pyrimidoindole derivatives" or "sulfanylacetamide applications" reflect growing curiosity about such niche chemical classes, particularly among academic and industrial researchers.

Environmental and green chemistry considerations also play a role in discussions about CAS No. 536708-46-0. Sustainable synthesis methods, such as catalytic C-S bond formation, could reduce waste generation during production. This resonates with broader industry shifts toward ESG (Environmental, Social, Governance) compliance, a frequent search term among chemical manufacturers aiming to align with regulatory standards.

In summary, 2-{3-(4-ethoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide exemplifies the convergence of structural complexity and therapeutic potential. Its study contributes to ongoing dialogues about drug-likeness, molecular docking, and fragment-based drug discovery—topics dominating scientific literature and patent filings. As computational tools like AlphaFold and quantum chemistry simulations advance, the exploration of such compounds will likely accelerate, offering new avenues for innovation.